Cas no 62486-64-0 (Benzene, 1-chloro-4-(1,1-diethoxyethyl)-)

• Product Name: Benzene, 1-chloro-4-(1,1-diethoxyethyl)-
• CAS No: 62486-64-0
• MF: C₁₂H₁₇ClO₂
• MW: 228.715183019638
• CID: 443089
• PubChem ID: 10977255
• Update Time: 2025-04-19

Benzene, 1-chloro-4-(1,1-diethoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-(1,1-diethoxyethyl)-
• 1-chloro-4-(1,1-diethoxyethyl)benzene
• 62486-64-0
• DTXSID90450510

• Inchi： 1S/C12H17ClO2/c1-4-14-12(3,15-5-2)10-6-8-11(13)9-7-10/h6-9H,4-5H2,1-3H3
• InChI Key： ZEEJTRPJJKHVPN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(OCC)OCC

Computed Properties

• Exact Mass: 228.09181
• Monoisotopic Mass: 228.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46